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Get Quote

The 3X FLAG peptide is a powerful and widely used tool in protein research, offering high

sensitivity and specificity for the detection, purification, and characterization of recombinant

proteins. This in-depth technical guide provides researchers, scientists, and drug development

professionals with a detailed understanding of the 3X FLAG system, including its core

sequence, comparative advantages, and comprehensive experimental protocols.

The 3X FLAG Peptide Sequence
The 3X FLAG tag is a synthetic epitope tag composed of three tandem repeats of the FLAG

epitope. While the core recognition motif is DYKDDDDK, the commonly used 3X FLAG

sequence is a 23-amino acid peptide with the following sequence:

N-Met-Asp-Tyr-Lys-Asp-His-Asp-Gly-Asp-Tyr-Lys-Asp-His-Asp-Ile-Asp-Tyr-Lys-Asp-Asp-Asp-

Asp-Lys-C[1][2]

This sequence includes linker regions between the FLAG repeats, which can enhance the

accessibility of the epitopes for antibody binding. The eight C-terminal amino acids constitute

the classic FLAG sequence[1][3][4].
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Data Presentation: A Comparative Analysis of
Epitope Tags
The selection of an appropriate epitope tag is a critical consideration in experimental design.

The 3X FLAG tag offers several advantages over other commonly used tags, primarily due to

its enhanced affinity and specificity. The increased number of charged amino acids and the

tandem nature of the epitopes contribute to its robust performance in various applications[5].
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Epitope Tag Sequence
Size (Amino
Acids)

Molecular
Weight
(kDa)

Dissociatio
n Constant
(Kd)

Key
Features &
Considerati
ons

3X FLAG

MDYKDHDG

DYKDHDIDY

KDDDDK

23 ~2.9

Not explicitly

found, but

affinity is

significantly

higher than

1X FLAG

High

sensitivity

and

specificity,

ideal for low-

expression

proteins and

tandem

affinity

purification.

The

increased

size and

charge may

potentially

influence

protein

function in

some cases.

[5]

1X FLAG DYKDDDDK 8 ~1.0 ~100 nM[5][6]

Well-

established

and versatile

tag.

Generally

sufficient for

Western

blotting.
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HA YPYDVPDYA 9 ~1.1
Not explicitly

found

Widely used

and well-

characterized

tag.

c-Myc
EQKLISEED

L
10 ~1.2

Not explicitly

found

A popular and

well-validated

tag.

His-Tag HHHHHH 6 ~0.8

Not

applicable

(metal

affinity)

Primarily

used for

purification

via

immobilized

metal affinity

chromatograp

hy (IMAC).

Can

sometimes

result in lower

purity

compared to

antibody-

based

methods.

Experimental Protocols
Detailed and optimized protocols are essential for successful experiments utilizing the 3X

FLAG system. Below are comprehensive methodologies for key applications.

Immunoprecipitation of 3X FLAG-Tagged Proteins
This protocol describes the capture of a 3X FLAG-tagged protein from a cell lysate using anti-

FLAG affinity beads.

Materials:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574893?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cells expressing the 3X FLAG-tagged protein of interest.

Lysis Buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% Triton X-100)

supplemented with protease and phosphatase inhibitors.

Wash Buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl).

Elution Buffer:

Competitive Elution: Wash Buffer containing 100-500 µg/mL 3X FLAG peptide.

Acidic Elution: 0.1 M Glycine-HCl, pH 3.0-3.5.

Neutralization Buffer (for acidic elution): 1 M Tris-HCl, pH 8.0.

Anti-FLAG M2 Affinity Gel (e.g., agarose or magnetic beads).

Procedure:

Cell Lysis:

Harvest and wash cells with ice-cold PBS.

Resuspend the cell pellet in ice-cold Lysis Buffer.

Incubate on ice for 30 minutes with occasional vortexing.

Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

Transfer the supernatant to a new pre-chilled tube.

Immunoprecipitation:

Equilibrate the anti-FLAG M2 affinity gel by washing with Lysis Buffer.

Add the equilibrated beads to the cell lysate.

Incubate for 2-4 hours or overnight at 4°C with gentle rotation.
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Washing:

Pellet the beads by centrifugation (or using a magnetic rack).

Carefully remove the supernatant.

Wash the beads three times with ice-cold Wash Buffer.

Elution:

Competitive Elution:

Resuspend the washed beads in 3X FLAG Peptide Elution Buffer.

Incubate for 30-60 minutes at 4°C with gentle agitation.

Pellet the beads and collect the supernatant containing the purified protein.

Acidic Elution:

Resuspend the washed beads in Acidic Elution Buffer.

Incubate for 5-10 minutes at room temperature.

Pellet the beads and immediately transfer the supernatant to a new tube containing

Neutralization Buffer.

Analysis:

Analyze the eluted proteins by SDS-PAGE and Western blotting.

Tandem Affinity Purification (TAP) using 3xFLAG and HA
Tags
This protocol is designed for the high-purity isolation of protein complexes using a dually

tagged "bait" protein (3xFLAG-HA).

Materials:
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Cells expressing the 3xFLAG-HA-tagged protein.

Lysis Buffer (as above).

Anti-FLAG M2 Affinity Gel.

Anti-HA Affinity Gel.

3X FLAG Peptide Elution Buffer (150 µg/mL in TBS).

HA Peptide Elution Buffer (e.g., 1 µg/µL HA peptide in TBS).

Procedure:

First Affinity Purification (Anti-FLAG):

Perform immunoprecipitation as described above using the anti-FLAG M2 affinity gel.

Elute the bound proteins using the 3X FLAG Peptide Elution Buffer.

Second Affinity Purification (Anti-HA):

Incubate the eluate from the first step with equilibrated anti-HA affinity gel for 30 minutes to

2 hours at 4°C.

Wash the anti-HA resin three times with RIPA buffer (or a similar wash buffer).

Elute the purified protein complex from the anti-HA resin using the HA Peptide Elution

Buffer.

Analysis:

The highly purified eluate can be analyzed by mass spectrometry to identify interacting

proteins or by SDS-PAGE and Western blotting.

Mandatory Visualizations
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Experimental Workflow for 3X FLAG
Immunoprecipitation
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Caption: A generalized workflow for the immunoprecipitation of a 3X FLAG-tagged protein.

Investigating the PI3K/AKT/mTOR Signaling Pathway
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Caption: Using 3X FLAG-AKT immunoprecipitation to identify interaction partners in the

PI3K/AKT/mTOR pathway.[1][7][8][9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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